![molecular formula C11H11N5O B2426542 (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(pyridin-4-yl)methanone CAS No. 2195941-44-5](/img/structure/B2426542.png)
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(pyridin-4-yl)methanone
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Overview
Description
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(pyridin-4-yl)methanone is a compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. The compound is a member of the triazole family and has been synthesized using various methods.
Scientific Research Applications
- Anticonvulsant Properties : Certain 1,2,3-triazole derivatives exhibit anticonvulsant effects. For instance, Rufinamide , an antiepileptic drug, contains a 1,2,3-triazole core .
- Anticancer Activity : Researchers have explored 1,2,3-triazoles as potential anticancer agents. Compounds like carboxyamidotriazole and N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamides have shown promise against cancer cells .
Organic Synthesis and Click Chemistry
1,2,3-Triazoles play a crucial role in organic synthesis, particularly through the popular click chemistry approach. Key points include:
- Huisgen 1,3-Dipolar Cycloaddition : This classic method allows efficient construction of 1,2,3-triazoles by combining azides and alkynes .
- Metal-Catalyzed 1,3-Dipolar Cycloaddition : Transition metal catalysts facilitate the formation of triazoles .
- Strain-Promoted Azide-Alkyne Cycloaddition : A bioorthogonal click reaction that avoids the need for metal catalysts .
Supramolecular Chemistry and Materials Science
1,2,3-Triazoles contribute to supramolecular assemblies and materials:
- Supramolecular Hosts : Triazoles can act as binding sites for guest molecules in host-guest complexes .
- Materials with Tunable Properties : Incorporating 1,2,3-triazoles into polymers and materials leads to enhanced properties .
Bioconjugation and Chemical Biology
- Bioorthogonal Labeling : Triazoles are used for site-specific labeling of biomolecules in chemical biology studies .
- Fluorescent Imaging : 1,2,3-Triazoles serve as fluorescent probes for cellular imaging .
Other Applications
Mechanism of Action
Target of Action
Compounds containing the 1,2,4-triazole moiety are known to exhibit a broad range of biological activities . They have been used in the development of new drugs due to their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Mode of Action
Compounds containing the 1,2,4-triazole moiety are known to interact with various biological targets through hydrogen bonding . This interaction can lead to various changes in the biological system, depending on the specific target and the structure of the compound.
Biochemical Pathways
Compounds containing the 1,2,4-triazole moiety are known to affect various biochemical pathways due to their broad range of biological activities . The downstream effects of these interactions can vary widely, depending on the specific target and the structure of the compound.
Pharmacokinetics
Compounds containing the 1,2,4-triazole moiety are known to have good pharmacokinetic properties due to their ability to form hydrogen bonds with various biological targets . This can improve their bioavailability and efficacy.
Result of Action
Compounds containing the 1,2,4-triazole moiety are known to have a broad range of biological activities, which can result in various molecular and cellular effects .
properties
IUPAC Name |
pyridin-4-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5O/c17-11(9-1-3-12-4-2-9)15-7-10(8-15)16-13-5-6-14-16/h1-6,10H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXYFLWXQCYDKHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=NC=C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]pyridine |
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